Cas no 54961-33-0 (Cyclohexanecarboxylic acid, 1-[(2-hydroxyethyl)amino]-)

• Product Name: Cyclohexanecarboxylic acid, 1-[(2-hydroxyethyl)amino]-
• CAS No: 54961-33-0
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 353210
• PubChem ID: 20325237
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 1-[(2-hydroxyethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-[(2-hydroxyethyl)amino]-
• 1-(2-hydroxyethylamino)cyclohexane-1-carboxylic acid
• DTXSID70605349
• 54961-33-0
• 1-[(2-Hydroxyethyl)amino]cyclohexane-1-carboxylic acid
• SCHEMBL11512482

• Inchi： 1S/C9H17NO3/c11-7-6-10-9(8(12)13)4-2-1-3-5-9/h10-11H,1-7H2,(H,12,13)
• InChI Key： HRECPFJZHWQDPL-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)NCCO)=O

Computed Properties

• Exact Mass: 187.12091
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56